Cas no 1805419-26-4 (Methyl 2-bromo-4-cyano-6-iodobenzoate)

• Product Name: Methyl 2-bromo-4-cyano-6-iodobenzoate
• CAS No: 1805419-26-4
• MF: C₉H₅BrINO₂
• MW: 365.94997382164
• CID: 4706799
• Update Time: 2025-11-01

Methyl 2-bromo-4-cyano-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-cyano-6-iodobenzoate

• Inchi： 1S/C9H5BrINO2/c1-14-9(13)8-6(10)2-5(4-12)3-7(8)11/h2-3H,1H3
• InChI Key： ZSRYXKJQLTXWCN-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=C(C=1C(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-4-cyano-6-iodobenzoate

Methyl 2-Bromo-4-Cyano-6-IodoBenzoate: A Comprehensive Overview

Methyl 2-bromo-4-cyano-6-iodobenzoate, also known by its CAS number 1805419-26-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with bromine, cyano, and iodine groups. The combination of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in the synthesis of bioactive compounds and its ability to participate in various organic reactions, making it a subject of interest for researchers worldwide.

The benzoate moiety serves as the core structure of this compound, providing a stable aromatic system. The substitution pattern on the benzene ring—specifically at positions 2, 4, and 6—introduces a high degree of functional group diversity. The bromo group at position 2 contributes to the compound's reactivity, particularly in nucleophilic aromatic substitution reactions. Meanwhile, the cyano group at position 4 imparts electron-withdrawing properties, enhancing the molecule's electrophilic character and making it suitable for various coupling reactions. The iodo group at position 6 further increases the molecule's reactivity due to the high leaving group ability of iodine.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 2-bromo-4-cyano-6-iodobenzoate through multi-step processes. One such method involves the sequential introduction of substituents onto a benzene ring using directed metallation techniques. This approach ensures high regioselectivity and minimizes side reactions, making it ideal for large-scale production. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

The applications of methyl 2-bromo-4-cyano-6-iodobenzoate are vast and growing. In pharmaceutical research, this compound has been utilized as an intermediate in the synthesis of bioactive molecules targeting various diseases. For instance, its ability to undergo Suzuki-Miyaura coupling reactions has made it valuable in constructing complex heterocyclic frameworks found in many drug candidates. Furthermore, its role in agrochemical development has been recognized due to its potential as a precursor for herbicides and insecticides.

In the field of materials science, methyl 2-bromo-4-cyano-6-iodobenzoate has shown promise as a building block for advanced polymers and organic semiconductors. Its electron-withdrawing groups enhance the electronic properties of materials derived from this compound, making them suitable for applications in organic electronics such as field-effect transistors and light-emitting diodes.

From an environmental perspective, recent studies have focused on understanding the biodegradation pathways of methyl 2-bromo-4-cyano-6-iodobenzoate to ensure its safe use and disposal. Researchers have identified microbial communities capable of breaking down this compound under specific conditions, providing insights into eco-friendly waste management strategies.

In conclusion, methyl 2-bromo-4-cyano-6-iodobenzoate (CAS No: 1805419-26-4) is a multifaceted compound with significant potential across diverse chemical disciplines. Its unique structure enables participation in a wide range of reactions, making it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new applications and synthesis methods for this compound, its importance in modern chemistry is expected to grow further.